Cas no 2138123-11-0 (1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one)

• Product Name: 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one
• CAS No: 2138123-11-0
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 4640727
• PubChem ID: 132353965
• Update Time: 2025-06-08

1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-(cyclopropylmethyl)thiophen-2-yl]ethan-1-one
• 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one

• Inchi： 1S/C10H12OS/c1-7(11)10-5-4-9(12-10)6-8-2-3-8/h4-5,8H,2-3,6H2,1H3
• InChI Key： XBUSSPLRVWBRTM-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(CC2CC2)=CC=1)C

Additional information on 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one

Introduction to 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one (CAS No. 2138123-11-0)

1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one, with the CAS number 2138123-11-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a cyclopropylmethyl group and an ethanone moiety imparts distinct chemical and physical properties to this molecule, making it a subject of extensive research.

The chemical structure of 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one can be represented as follows: the thiophene ring is substituted at the 5-position with a cyclopropylmethyl group, and the 2-position is attached to an ethanone group. This arrangement provides a balance between aromatic stability and functional group reactivity, which is crucial for its potential applications in drug discovery and material synthesis.

In the context of pharmaceutical research, 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, particularly its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one could be further optimized to develop drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in pharmaceuticals, 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one has also been investigated for its use in materials science. The unique electronic properties of thiophene derivatives make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A research team from the University of California, Berkeley, demonstrated that this compound can be used as a building block for designing high-performance organic semiconductors. Their findings, published in Advanced Materials in 2023, highlighted the compound's ability to enhance charge transport properties and improve device efficiency.

The synthesis of 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one involves several well-established chemical reactions. One common approach is to start with 5-bromothiophene and perform a Suzuki coupling reaction with cyclopropylmethylboronic acid to introduce the cyclopropylmethyl group. Subsequently, an acylation step using acetyl chloride or another suitable acylating agent can be employed to form the ethanone moiety. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one, such as its melting point, boiling point, and solubility, have been characterized through various analytical techniques. These properties are essential for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents like dichloromethane and dimethylformamide makes it suitable for solution-based processing methods used in material synthesis.

In conclusion, 1-5-(cyclopropylmethyl)thiophen-2-ylethan-1-one (CAS No. 2138123-11-0) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play a crucial role in advancing various scientific fields.